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Compound of Interest

Compound Name: 7-bromoheptanoyl Chloride

Cat. No.: B8726248 Get Quote

An In-depth Technical Guide to the Safe Handling of 7-Bromoheptanoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 7-bromoheptanoyl
chloride (CAS No: 50733-91-0), a reactive chemical intermediate used in scientific research

and development.[1] Due to its hazardous nature, strict adherence to safety protocols is

essential to mitigate risks to personnel and the environment. This document outlines the key

hazards, personal protective equipment (PPE), storage and handling procedures, and

emergency response protocols.

Hazard Identification and Classification
7-Bromoheptanoyl chloride is classified as a corrosive substance that causes severe skin

burns and eye damage.[2] Like similar acyl halides, it reacts violently with water, liberating toxic

gas, and is moisture-sensitive.[3][4] The toxicological properties have not been fully

investigated, but it is considered a lachrymator (a substance that causes tearing).[5][6]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B / 1C
H314: Causes severe skin
burns and eye damage.[2]
[5]

Serious Eye Damage 1
H318: Causes serious eye

damage.[2]

Corrosive to Metals 1
H290: May be corrosive to

metals.[2]

Specific target organ toxicity

(single exposure)
3

Target Organs - Respiratory

system.[3][6]

| Additional Unclassified Hazard | - | Reacts violently with water (EUH014).[3][5] |

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical to ensure user safety. The following table

summarizes the recommended equipment.

Table 2: Recommended Personal Protective Equipment (PPE)

Body Part Protection Standard/Specification

Eyes/Face
Tightly fitting safety
goggles or a face shield.

Conforming to EN 166 (EU)
or OSHA 29 CFR 1910.133
(US).[1][3][7]

Skin/Hands

Chemically resistant,

impervious gloves. Fire/flame

resistant and impervious

clothing. Long-sleeved

clothing.

Gloves must be inspected prior

to use.[1][5]

| Respiratory| Use a NIOSH/MSHA or European Standard EN 149 approved respirator if

exposure limits are exceeded or if irritation is experienced. | For large spills or emergencies, a

full-facepiece airline respirator may be necessary.[5][6] |
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Handling and Storage Protocols
Proper handling and storage are crucial to prevent accidents and maintain the chemical's

integrity.

Safe Handling
Always handle 7-bromoheptanoyl chloride within a certified chemical fume hood to ensure

adequate ventilation.[3][6][8]

Avoid contact with skin, eyes, and clothing.[1] Do not breathe mist, vapors, or spray.[3]

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture.

[3][6][8]

Use non-sparking tools and take precautionary measures against static discharge.[1][8]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[3][6]

Wash hands thoroughly after handling.[3]

Storage Conditions
Store in a dry, cool, and well-ventilated place.[1][3][5] Refrigeration is recommended.[3][6]

Keep containers tightly closed to protect from moisture.[3][5]

Store under an inert atmosphere.[3][6][8]

Store in a designated corrosives area, away from incompatible materials.[5][6][8]

Incompatible Materials: Water, strong oxidizing agents, strong bases, alcohols, amines, and

metals.[3][8]

Accidental Release Measures
Immediate and appropriate response to a spill is critical to prevent injury and environmental

contamination.
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Spill Response Protocol
Evacuate: Immediately evacuate personnel from the spill area. Keep people away from and

upwind of the spill/leak.[3][4]

Ventilate: Ensure the area is well-ventilated (if safe to do so).

PPE: Don the appropriate personal protective equipment as outlined in Table 2, including

respiratory protection.

Containment: Do not allow the substance to enter drains or waterways.[3][9]

Absorption: Cover the spill with an inert, non-combustible absorbent material such as dry

sand, silica gel, or vermiculite.[3][10] Do not use combustible materials like sawdust.[11]

Neutralization (for small spills): For small, contained spills, it may be possible to slowly

neutralize the material with sodium bicarbonate.[10] This should only be performed by

trained personnel.

Collection: Carefully scoop the absorbed material into a suitable, closed, and properly

labeled container for disposal.[3][6] Use spark-proof tools for collection.[9][12]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste container through an approved waste disposal plant,

following all local, regional, and national regulations.[3]
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Spill Response Workflow
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Caption: Workflow for responding to a 7-bromoheptanoyl chloride spill.
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First Aid Measures
Immediate medical attention is required for all routes of exposure.[3] Show the Safety Data

Sheet to the attending medical professional.

Table 3: First Aid Summary

Exposure Route First Aid Instructions

Inhalation

Move the victim to fresh air and keep
them at rest in a position comfortable for
breathing. If breathing is difficult, give
oxygen. If not breathing, give artificial
respiration (do not use mouth-to-mouth).
Call a physician or poison control center
immediately.[1][3][6][11]

Skin Contact

Immediately take off all contaminated clothing.

Rinse skin with plenty of water/shower for at

least 15 minutes. Call a physician immediately.

[1][3]

Eye Contact

Rinse cautiously with water for several minutes

(at least 15). Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately

call a POISON CENTER or doctor.[3][5]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to

an unconscious person. Call a physician or poison control center immediately.[3][5][11] |

Special Note for First Aiders: Ensure you are aware of the material involved and take

precautions to protect yourself from contamination.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC197990250&productDescription=BROMOACETYL+CHLORIDE%2C+95+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.xixisys.com/substances/50733-91-0
https://www.fishersci.com/store/msds?partNumber=AC197990250&productDescription=BROMOACETYL+CHLORIDE%2C+95+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC106760100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC303440250&countryCode=US&language=en
https://www.xixisys.com/substances/50733-91-0
https://www.fishersci.com/store/msds?partNumber=AC197990250&productDescription=BROMOACETYL+CHLORIDE%2C+95+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC197990250&productDescription=BROMOACETYL+CHLORIDE%2C+95+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=11468913&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AC197990250&productDescription=BROMOACETYL+CHLORIDE%2C+95+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=11468913&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AC303440250&countryCode=US&language=en
https://www.fishersci.fr/store/msds?partNumber=11468913&countryCode=FR&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8726248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Protocol

Exposure Occurs

Inhalation:
Move to fresh air, give oxygen
if needed. No mouth-to-mouth.

Skin Contact:
Remove clothing, flush with

water for 15+ minutes.

Eye Contact:
Rinse with water for 15+

minutes, remove contacts.

Ingestion:
Rinse mouth. DO NOT

induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for 7-bromoheptanoyl chloride exposure.

Firefighting Measures
7-Bromoheptanoyl chloride reacts violently with water, which must not be used as an

extinguishing agent.[3][4]

Table 4: Firefighting Guidance

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b8726248?utm_src=pdf-body-img
https://www.benchchem.com/product/b8726248?utm_src=pdf-body
https://www.benchchem.com/product/b8726248?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC197990250&productDescription=BROMOACETYL+CHLORIDE%2C+95+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1525630&productDescription=3-BRMOBENZOYL+CHLRIDE+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8726248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspect Recommendation

Suitable Extinguishing Media
Carbon dioxide (CO₂), dry chemical, dry
sand, or alcohol-resistant foam.[3][4][6]

Unsuitable Extinguishing Media DO NOT USE WATER.[3][4]

Specific Hazards

Contact with water liberates toxic gas.[3][4]

Thermal decomposition can release irritating

and toxic gases and vapors, including carbon

monoxide (CO), carbon dioxide (CO₂), hydrogen

chloride gas, and hydrogen bromide.[3][6][8]

| Protective Equipment | Firefighters must wear a self-contained breathing apparatus (SCBA)

(MSHA/NIOSH approved or equivalent) and full protective gear.[3][6][8] |

Physical and Chemical Properties
Quantitative safety data for 7-bromoheptanoyl chloride is limited. The table below includes

available data and data from similar acyl halides for reference.

Table 5: Physical and Chemical Properties

Property Value

Molecular Formula C₇H₁₂BrClO[13]

Molecular Weight 227.53 g/mol [13][14]

Appearance Liquid[3]

Boiling Point 127 - 128 °C (for Bromoacetyl chloride)[3]

Flash Point

No information available for 7-bromoheptanoyl

chloride. > 110 °C for 4-bromobenzoyl chloride;

107 °C for 3-bromobenzoyl chloride.[4][6]

| Solubility in water | Reacts violently.[3] |
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This technical guide is intended to provide a framework for the safe handling of 7-
bromoheptanoyl chloride. Users must always consult the most current Safety Data Sheet

(SDS) provided by the manufacturer before use and adhere to all institutional and regulatory

safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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